Cas no 13510-42-4 (Rubidium perchlorate)

• Product Name: Rubidium perchlorate
• CAS No: 13510-42-4
• MF: ClO₄Rb
• MW: 184.918395996094
• CID: 87031
• PubChem ID: 23673707
• Update Time: 2025-11-04

Rubidium perchlorate Chemical and Physical Properties

Names and Identifiers

• Rubidium perchlorate
• Rubidiumperchlorateanhydrouswhitextl
• rubidium(1+),perchlorate
• EINECS 236-840-1
• Perchloric acid rubidium salt
• Rubidium chlorate(VII)
• rubidium(1+) ion perchlorate
• rubidium(1+) perchlorate ion
• RUBIDIUM PERCHLORATE REAGENT
• Hyperchloric acid rubidium salt
• rubidium perchlorate, anhydrous
• Perchloric acid, rubidium salt (1:1)
• Rubidium Perchlorate 99%
• perchloricacid,rubidiumsalt
• Rubidium(I) perchlorate 99%
• J-006646
• 13510-42-4
• rubidium(1+);perchlorate
• DTXSID60884621
• Perchloric acid, rubidium salt
• Rubidiumperchlorat
• Q412328
• NS00086738
• 1-AMINO-3-(3-BROMOPHENOXY)PROPAN-2-OL
• AKOS025294365
• NQYGGOOZLKJKPS-UHFFFAOYSA-M
• DTXCID701024052

• MDL： MFCD00016294
• Inchi： 1S/ClO4.Rb/c2-1(3,4)5;/q-1;+1
• InChI Key： RTXUASQCNTZFDJ-UHFFFAOYSA-N
• SMILES： [Rb+].[Cl+3]([O-])([O-])([O-])[O-]

Computed Properties

• Exact Mass: 183.86000
• Monoisotopic Mass: 183.86
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.3A^2

Experimental Properties

• Color/Form: White odorless crystals
• Density: 2,8 g/cm3
• Melting Point: 281°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.4701
• Water Partition Coefficient: Soluble in water (180 mg/ml at 100°C).
• Stability/Shelf Life: hygroscopic
• PSA: 74.27000
• LogP: 0.21430
• Solubility: Soluble
• Sensitiveness: Hygroscopic

Rubidium perchlorate Security Information

• Hazardous Material transportation number：UN 1481 5.1/PG 2
• WGK Germany：3
• Hazard Category Code： 8-20/22-36/37/38
• Safety Instruction： S17-S26-S36
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：5.1
• Safety Term：5.1
• Packing Group：II
• Risk Phrases：R8; R20/22; R36/37/38
• HazardClass：5.1
• PackingGroup：II
• TSCA：Yes

Additional information on Rubidium perchlorate

Rubidium Perchlorate (CAS No. 13510-42-4): Properties, Applications, and Market Insights

Rubidium perchlorate (CAS No. 13510-42-4) is an inorganic compound with the chemical formula RbClO₄. This white crystalline solid is known for its unique properties, making it valuable in various scientific and industrial applications. As interest in rubidium compounds grows due to advancements in energy storage and material science, understanding rubidium perchlorate uses and characteristics becomes increasingly important.

Chemically, rubidium perchlorate exhibits high solubility in water and decomposes at elevated temperatures. Its stability under normal conditions makes it suitable for laboratory use, particularly in analytical chemistry. Researchers often utilize it as a rubidium source in controlled experiments, especially when studying perchlorate compounds behavior in different environments.

One of the most significant applications of RbClO₄ lies in the field of pyrotechnics, where its oxidizing properties contribute to vibrant flame coloration. The compound's ability to produce distinctive red-violet hues makes it valuable for specialized pyrotechnic formulations, though this application requires careful handling by trained professionals.

In recent years, the scientific community has shown growing interest in rubidium perchlorate solubility studies, particularly regarding its behavior in aqueous solutions at various temperatures. These investigations contribute to our understanding of electrolyte solutions and may have implications for battery technology development. The compound's properties are frequently compared with other alkali metal perchlorates like lithium and sodium perchlorate.

The production of rubidium perchlorate typically involves the reaction between rubidium hydroxide or carbonate with perchloric acid. Manufacturers must maintain strict quality control to ensure the purity of RbClO₄ crystals, as impurities can significantly affect its performance in sensitive applications. Analytical techniques like X-ray diffraction and spectroscopy are commonly employed for rubidium perchlorate characterization.

From a safety perspective, while rubidium perchlorate is generally stable, proper storage conditions are essential. The compound should be kept in airtight containers away from incompatible materials. Laboratories working with this substance typically follow standard protocols for handling inorganic perchlorate salts to ensure safe operations.

The market for rubidium compounds has seen steady growth, driven by research activities and specialized industrial applications. As demand increases for high-purity rubidium salts, suppliers are expanding their production capabilities. Current research trends focus on exploring novel applications of RbClO₄ in materials science and energy-related fields.

Environmental considerations surrounding perchlorate compounds have led to increased scrutiny of their applications. Researchers are investigating the environmental fate of rubidium perchlorate and developing methods for its detection in various matrices. These studies contribute to the responsible use and management of metal perchlorates in industrial settings.

In analytical chemistry, rubidium perchlorate serves as a valuable reference material for various spectroscopic techniques. Its well-defined properties make it suitable for calibration purposes in mass spectrometry applications and other analytical methods. The compound's consistent behavior under controlled conditions enhances the reliability of experimental results.

Future research directions for RbClO₄ may include exploring its potential in advanced material synthesis and investigating its interactions with other compounds at the molecular level. As nanotechnology advances, there may be opportunities to utilize rubidium perchlorate nanoparticles in specialized applications, though this area requires further investigation.

The global scientific community continues to study rubidium perchlorate properties to expand its potential applications. With ongoing research in materials science and chemical engineering, new uses for this compound may emerge in coming years. Researchers and industry professionals alike maintain interest in alkali metal perchlorate chemistry as they seek innovative solutions to technical challenges.

For laboratories and institutions working with rubidium perchlorate, proper documentation and material safety data are essential. Understanding the compound's physical and chemical characteristics, including its thermal decomposition behavior, ensures safe handling procedures. Regular training on chemical safety protocols helps maintain safe working environments when dealing with such specialized materials.

As the scientific understanding of RbClO₄ deepens, its role in various research fields continues to evolve. The compound's unique combination of properties positions it as a valuable tool in both fundamental research and applied science. With careful study and responsible use, rubidium perchlorate will likely remain an important material in the chemist's toolkit for years to come.